(2Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)prop-2-enenitrile

• IUPAC Name: (Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C19H13BrN2OS/c1-23-17-7-5-13(6-8-17)9-15(11-21)19-22-18(12-24-19)14-3-2-4-16(20)10-14/h2-10,12H,1H3/b15-9-
• InChI Key: SNZCDIVBHHHLSX-DHDCSXOGSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)Br
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C(/C#N)\C2=NC(=CS2)C3=CC(=CC=C3)Br
• Molecular Formula: C19H13BrN2OS
• Molecular Weight: 397.3 g/mol

Description

(2Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)prop-2-enenitrile, also known as BPTP, is a compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. BPTP belongs to the class of compounds known as thiazoles, which have been shown to possess a wide range of biological activities.

Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

Research has explored the synthesis and potential applications of various heterocyclic compounds, including those with bromophenyl and methoxyphenyl groups. For instance, studies have developed practical synthesis methods for intermediates like 2-fluoro-4-bromobiphenyl, which are key in manufacturing non-steroidal anti-inflammatory materials, highlighting the importance of bromophenyl derivatives in pharmaceutical manufacturing (Qiu et al., 2009). Moreover, research into the chemistry of thiazole derivatives reveals their synthetic potential, enabling the creation of diverse heterocyclic compounds with various applications, from pharmaceuticals to materials science (Petrov & Androsov, 2013).

Biological Activities

Several studies have investigated the biological activities of compounds structurally related to the query compound, with focuses on their antimicrobial, antitumor, and antidiabetic properties. The research on 2,4-thiazolidinediones (TZDs), for example, has highlighted their potential as antimicrobial, anticancer, and antidiabetic agents, demonstrating the versatility of thiazole derivatives in drug development (Singh et al., 2022). Furthermore, the review of Schiff base, hydrazone, and oxime derivatives of curcumin has shown that modifications of this nature can significantly enhance the medicinal properties of the base compound, offering insights into how structural changes can impact biological activity (Omidi & Kakanejadifard, 2020).

Pharmacological Evaluation and Molecular Docking Studies

Pharmacological evaluations and molecular docking studies of benzofused thiazole derivatives have provided insights into their potential as antioxidant and anti-inflammatory agents, illustrating the process of drug discovery from synthesis to biological evaluation (Raut et al., 2020). These studies not only highlight the therapeutic potential of these compounds but also the methodologies for assessing their efficacy.